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Compound of Interest

Compound Name:

4-(2,6-

Dichlorophenylmethoxy)phenylbor

onic acid

CAS No.: 1256355-71-1

Cat. No.: B1438660

Get Quote

Executive Summary
Immediate Action Required: Treat 4-(2,6-Dichlorophenylmethoxy)phenylboronic acid (CAS:

1256355-71-1) as Halogenated Organic Waste.

Unlike simple phenylboronic acids, the presence of the 2,6-dichlorophenyl moiety mandates

strict segregation from non-halogenated solvents. Improper mixing significantly increases

disposal costs and complicates incineration processes due to the risk of forming hazardous

byproducts (e.g., dioxins) during thermal destruction.

Core Classification:

Waste Stream: Halogenated Organic (Solid or Liquid).[1]

RCRA Status (USA): Likely Not Listed (P/U list), but characteristic hazardous waste rules

apply if mixed with solvents.
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Incompatibility: Strong Oxidizing Agents.[2][3][4]

Chemical Profile & Hazard Assessment
Understanding the chemical structure is vital for predicting reactivity and selecting the correct

waste stream.

Parameter Data Operational Implication

Chemical Name

4-(2,6-

Dichlorophenylmethoxy)phenyl

boronic acid

Halogenated: Must use

halogenated waste stream.[5]

CAS Number 1256355-71-1
Unique identifier for waste

manifesting.

Formula C₁₃H₁₁BCl₂O₃ Contains Boron and Chlorine.

Molecular Weight 296.94 g/mol N/A

Physical State Solid (Powder)
Dust generation is a primary

inhalation risk.

GHS Classification
Acute Tox. 4 (Oral), Skin Irrit.

2, Eye Irrit. 2A

Harmful if swallowed. Standard

PPE required.[3][4][5]

Reactivity
Stable; Incompatible with

Strong Oxidizers

Do not dispose of in "Oxidizer"

waste containers.

Expert Insight: The boronic acid moiety (

) is generally mild, but the ether linkage to the dichlorophenyl ring creates a lipophilic,
halogenated molecule. This combination suggests the compound is stable under normal
conditions but must be incinerated in facilities equipped with scrubbers for acid gases (HCl)
and boron oxides.

Personal Protective Equipment (PPE) Matrix
Before handling waste, ensure the following barrier protection is active.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_391779718_PHENYLBORONICACIDCASNO98-80-6MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC130360100&productDescription=PHENYLBORIC+ACID+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC344410250&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-227Y-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDQ4Njh8YXBwbGljYXRpb24vcGRmfGFESmtMMmd4Tnk4NU1UZzFORE14T0RFME1UYzBMMU5FUWw4eU1qZFpYMGxGWDBWT0xuQmtaZ3w1OWVhZDAxM2M4Mjc2YjIxMDcyYjFkN2RkOGE2ZjBjZTcwYmU5OThmOTQ1MjViYzZjYTQzYmRmNDU1ODY2MTJj
https://www.fishersci.com/store/msds?partNumber=AC130360100&productDescription=PHENYLBORIC+ACID+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC344410250&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-227Y-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDQ4Njh8YXBwbGljYXRpb24vcGRmfGFESmtMMmd4Tnk4NU1UZzFORE14T0RFME1UYzBMMU5FUWw4eU1qZFpYMGxGWDBWT0xuQmtaZ3w1OWVhZDAxM2M4Mjc2YjIxMDcyYjFkN2RkOGE2ZjBjZTcwYmU5OThmOTQ1MjViYzZjYTQzYmRmNDU1ODY2MTJj
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1438660?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory: N95 mask (minimum) if handling dry powder; Fume hood required for solution

preparation or spill cleanup.

Dermal: Nitrile gloves (0.11 mm thickness minimum). Double-glove if dissolving in

penetrating solvents (e.g., DCM, DMSO).

Ocular: Chemical splash goggles (ANSI Z87.1 compliant). Safety glasses are insufficient for

liquid waste pouring.

Body: Lab coat (buttoned) and closed-toe shoes.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Use this for expired chemicals, contaminated weighing boats, or spill cleanup debris.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk.

Labeling: Attach a hazardous waste tag.

Chemical Name: Write fully: "4-(2,6-Dichlorophenylmethoxy)phenylboronic acid".

Constituents: 100%.

Hazard Checkbox: Check "Toxic" and "Irritant".

Segregation: Place the container in the Solid Hazardous Waste satellite accumulation area.

Critical: Do not place in "Biohazard" (Red Bag) or "Regular Trash".

Protocol B: Liquid Waste (Solutions/Reaction Mixtures)
Use this for reaction byproducts or stock solutions.

Solvent Assessment: Determine the primary solvent.
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If dissolved in Dichloromethane (DCM), Chloroform, or Chlorobenzene: Stream =

Halogenated.

If dissolved in Acetone, Methanol, or DMSO: Stream = Still Halogenated (due to the

solute).

The "Halogen Rule": Even if the solvent is non-halogenated (e.g., Methanol), adding a

halogenated solute (this boronic acid) technically contaminates the stream.

Best Practice: Dispose of all solutions containing this compound into the Halogenated

Organic Solvents carboy.

Pouring:

Perform all transfers inside a fume hood.

Use a funnel to prevent drips.

Close the carboy cap immediately after use (Open containers are a major EPA violation).

Protocol C: Empty Containers
Triple Rinse: Rinse the empty reagent bottle three times with a compatible solvent (e.g.,

Acetone).

Rinsate Disposal: Pour all three rinses into the Halogenated Organic Waste container.

Defacing: Cross out the original label. Mark "Empty".

Final Step: Place the clean, dry bottle in the glass recycling or trash, depending on facility

rules.

Visual Workflows
Logic Map: Waste Stream Decision Tree
This diagram guides the researcher to the correct disposal container based on the physical

state and solvent composition.
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Start: Disposal of
4-(2,6-Dichlorophenylmethoxy)phenylboronic acid

What is the physical state?

Solid / Powder

Dry Solid

Liquid / Solution

Dissolved

Dispose in SOLID
Chemical Waste Container

Does the solvent contain
Halogens (e.g., DCM)?

Yes (e.g., DCM, Chloroform)

Yes

No (e.g., DMSO, MeOH)

No

Dispose in HALOGENATED
Organic Waste Carboy

Solute is Halogenated
(Contaminates Stream)

Click to download full resolution via product page

Figure 1: Decision logic for segregating solid and liquid waste. Note that liquid waste defaults to

the Halogenated stream due to the chlorine atoms in the solute.

Workflow: Spill Response Protocol
Immediate steps to take in the event of a benchtop spill.

1. Alert Personnel
& Evacuate Area

2. Don PPE:
Gloves, Goggles, N95

3. Contain Spill
(Cover with absorbent pads)

4. Sweep/Wipe Up
(Avoid Dust)

5. Place in Solid
Hazardous Waste 6. Submit Incident Report
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Figure 2: Sequential actions for safely managing a minor laboratory spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1438660/docs#operational-guide-disposal-handling-
of-4-2-6-dichlorophenylmethoxy-phenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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